Cas no 2242625-36-9 (Palbociclib Impurity 71)

Palbociclib Impurity 71 is a high-purity reference standard used in pharmaceutical analysis and quality control. This impurity is critical for ensuring the safety and efficacy of Palbociclib, a CDK4/6 inhibitor used in cancer therapy. Its well-characterized structure and consistent purity make it valuable for method development, validation, and compliance with regulatory requirements. The compound is supplied with comprehensive analytical data, including HPLC, MS, and NMR spectra, to support accurate identification and quantification. Its use facilitates impurity profiling and stability studies, aiding in the production of compliant drug formulations. Suitable for research and industrial applications, it meets stringent pharmacopeial standards.
Palbociclib Impurity 71 structure
Palbociclib Impurity 71 structure
Product Name:Palbociclib Impurity 71
CAS No:2242625-36-9
MF:C13H16ClN3O2
MW:281.738041877747
MDL:MFCD34566899
CID:5066844
PubChem ID:162421790
Update Time:2025-06-03

Palbociclib Impurity 71 Chemical and Physical Properties

Names and Identifiers

    • F89401
    • 3-(2-Chloro-4-(cyclopentylamino)pyrimidin-5-yl)but-2-enoic acid
    • 2242625-36-9
    • PS-18807
    • (E)-3-[2-chloro-4-(cyclopentylamino)pyrimidin-5-yl]but-2-enoic acid
    • Palbociclib Impurity 71
    • MDL: MFCD34566899
    • Inchi: 1S/C13H16ClN3O2/c1-8(6-11(18)19)10-7-15-13(14)17-12(10)16-9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H,18,19)(H,15,16,17)/b8-6+
    • InChI Key: JYFDYAZUWPKGFU-SOFGYWHQSA-N
    • SMILES: ClC1=NC=C(/C(=C/C(=O)O)/C)C(=N1)NC1CCCC1

Computed Properties

  • Exact Mass: 281.0931045g/mol
  • Monoisotopic Mass: 281.0931045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 75.1Ų

Palbociclib Impurity 71 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1102082-100mg
(E)-3-[2-chloro-4-(cyclopentylamino)pyrimidin-5-yl]but-2-enoic acid
2242625-36-9 97%
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2242625-36-9 97%
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eNovation Chemicals LLC
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Additional information on Palbociclib Impurity 71

Recent Advances in the Study of Palbociclib Impurity 71 (2242625-36-9)

Palbociclib Impurity 71 (CAS: 2242625-36-9) is a critical impurity associated with the synthesis and formulation of Palbociclib, a well-known CDK4/6 inhibitor used in the treatment of hormone receptor-positive (HR+) and human epidermal growth factor receptor 2-negative (HER2-) advanced breast cancer. Recent studies have focused on the identification, characterization, and control of this impurity due to its potential impact on the safety and efficacy of the drug product. This research brief aims to summarize the latest findings related to Palbociclib Impurity 71, including its chemical properties, formation pathways, and analytical methods for detection and quantification.

The chemical structure of Palbociclib Impurity 71 (2242625-36-9) has been elucidated through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Researchers have identified it as a process-related impurity that may arise during the synthesis of Palbociclib, particularly in the final stages of the manufacturing process. Understanding its formation mechanism is crucial for developing robust synthetic routes that minimize its presence in the final drug product. Recent publications have highlighted the role of specific reaction conditions, such as temperature, solvent choice, and catalyst type, in the generation of this impurity.

Analytical methodologies for the detection and quantification of Palbociclib Impurity 71 have seen significant advancements. High-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or mass spectrometric (MS) detection remains the gold standard for impurity profiling. However, recent studies have explored the use of ultra-high-performance liquid chromatography (UHPLC) to achieve better resolution and shorter analysis times. Additionally, novel sample preparation techniques, such as solid-phase extraction (SPE), have been investigated to improve the sensitivity and specificity of impurity detection. These advancements are critical for ensuring compliance with regulatory guidelines, which mandate strict control over impurity levels in pharmaceutical products.

The toxicological profile of Palbociclib Impurity 71 has also been a subject of recent research. While Palbociclib itself is well-characterized in terms of safety and efficacy, the potential risks posed by its impurities are less understood. Preliminary in vitro studies have assessed the genotoxic and cytotoxic potential of Impurity 71, with results indicating that it does not exhibit significant toxicity at concentrations typically found in drug products. However, further in vivo studies are warranted to fully evaluate its safety profile. Regulatory agencies such as the FDA and EMA have emphasized the need for comprehensive impurity characterization as part of the drug approval process, underscoring the importance of ongoing research in this area.

In conclusion, the study of Palbociclib Impurity 71 (2242625-36-9) is an active area of research with implications for drug quality, safety, and regulatory compliance. Recent advancements in analytical techniques and a deeper understanding of its formation pathways have contributed to improved control strategies. Future research should focus on further elucidating its toxicological effects and optimizing synthetic processes to minimize its presence. These efforts will ultimately ensure the production of high-quality Palbociclib formulations that meet the stringent standards of modern pharmacotherapy.

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